Cas no 29174-66-1 (3-Bromo-1-benzothiophene-2-carboxylic Acid)

3-Bromo-1-benzothiophene-2-carboxylic Acid is a brominated heterocyclic carboxylic acid derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity, attributed to the electron-withdrawing bromo substituent, which facilitates further functionalization at the 2-position. The benzothiophene core offers structural rigidity, making it valuable for designing bioactive compounds or materials with tailored properties. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions and other metal-catalyzed transformations. Its crystalline form ensures consistent purity, while its stability under standard conditions allows for straightforward handling and storage in synthetic workflows.
3-Bromo-1-benzothiophene-2-carboxylic Acid structure
29174-66-1 structure
Product Name:3-Bromo-1-benzothiophene-2-carboxylic Acid
CAS No:29174-66-1
MF:C9H5BrO2S
MW:257.103800535202
MDL:MFCD00466543
CID:240274
PubChem ID:12238749
Update Time:2025-05-28

3-Bromo-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 3-bromo-
    • 3-BROMO BENZOTHIOPHENE-2-CARBOXYLIC ACID
    • 3-bromo-1-benzothiophene-2-carboxylic acid
    • 3-Bromo-Benzo[b]Thiophene-2-Carboxylic Acid
    • 3-Brom-benzo<b>thiophen-2-carbonsaeure
    • CS-0215053
    • MFCD00466543
    • 29174-66-1
    • Z1269130056
    • 3-bromobenzo[b]thiophene-2-carboxylic acid
    • UDLGTTKXEYIEMM-UHFFFAOYSA-N
    • 3-Bromobenzothiophen-2-ylcarboxylic acid
    • 3-Bromobenzothiophene-2-carboxylic acid
    • SCHEMBL346530
    • E89470
    • J-017418
    • AKOS015889398
    • EN300-217486
    • DTXSID90481884
    • Benzo[b]thiophene-2-carboxylic acid, 3-bromo-
    • 3-BROMOBENZOTHIOPHENE-2-CARBOXYLICACID&
    • 3-Bromobenzothiophene-2-carboxylic acid, 97%
    • 3-BROMOBENZOTHIOPHENE-2-CARBOXYLIC ACID&
    • 3-Bromobenzo[b]thiophene-2-carboxylicacid
    • SY198276
    • STL301807
    • HS-7901
    • 3-Bromo-1-benzothiophene-2-carboxylic Acid
    • MDL： MFCD00466543
    • Inchi： 1S/C9H5BrO2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)
    • InChI Key： UDLGTTKXEYIEMM-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)O)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 255.91900
  • Monoisotopic Mass: 255.919363
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 275-279 °C (lit.)
  • PSA: 65.54000
  • LogP: 3.36200
  • Solubility: Not available

3-Bromo-1-benzothiophene-2-carboxylic Acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R43

3-Bromo-1-benzothiophene-2-carboxylic Acid Pricemore >>

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3-Bromo-1-benzothiophene-2-carboxylic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:29174-66-1)3-Bromo-1-benzothiophene-2-carboxylic Acid
Order Number:A932824
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:09
Price ($):518.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:29174-66-1)3-Bromo-1-benzothiophene-2-carboxylic Acid
A932824
Purity:99%
Quantity:5g
Price ($):518.0
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